molecular formula C23H27N5OSn B12700362 Tin, azidotriphenyl(tetramethylurea-O)-, (TB-5-12)- CAS No. 83729-85-5

Tin, azidotriphenyl(tetramethylurea-O)-, (TB-5-12)-

Cat. No.: B12700362
CAS No.: 83729-85-5
M. Wt: 508.2 g/mol
InChI Key: YZSDELMIODSJIP-UHFFFAOYSA-N
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Description

Tin, azidotriphenyl(tetramethylurea-O)-, (TB-5-12)- is a complex organotin compound with the molecular formula C23H27N5OSn This compound is characterized by the presence of azido, triphenyl, and tetramethylurea groups coordinated to a central tin atom

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Tin, azidotriphenyl(tetramethylurea-O)-, (TB-5-12)- typically involves the reaction of triphenyltin chloride with sodium azide in the presence of tetramethylurea. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The general reaction scheme is as follows:

Ph3SnCl+NaN3+(CH3\text{Ph}_3\text{SnCl} + \text{NaN}_3 + \text{(CH}_3Ph3​SnCl+NaN3​+(CH3​

Properties

CAS No.

83729-85-5

Molecular Formula

C23H27N5OSn

Molecular Weight

508.2 g/mol

IUPAC Name

benzene;1,1,3,3-tetramethylurea;tin(4+);azide

InChI

InChI=1S/3C6H5.C5H12N2O.N3.Sn/c3*1-2-4-6-5-3-1;1-6(2)5(8)7(3)4;1-3-2;/h3*1-5H;1-4H3;;/q3*-1;;-1;+4

InChI Key

YZSDELMIODSJIP-UHFFFAOYSA-N

Canonical SMILES

CN(C)C(=O)N(C)C.C1=CC=[C-]C=C1.C1=CC=[C-]C=C1.C1=CC=[C-]C=C1.[N-]=[N+]=[N-].[Sn+4]

Origin of Product

United States

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